Cas no 1509285-21-5 (11,11-difluoro-9-methyl-2,9-diazaspiro[5.5]undecane)

• Product Name: 11,11-difluoro-9-methyl-2,9-diazaspiro[5.5]undecane
• CAS No: 1509285-21-5
• MF: C₁₀H₁₈F₂N₂
• MW: 204.260129451752
• CID: 5272635
• Update Time: 2026-03-09

11,11-difluoro-9-methyl-2,9-diazaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• 7,7-difluoro-9-methyl-2,9-diazaspiro[5.5]undecane
• 11,11-difluoro-9-methyl-2,9-diazaspiro[5.5]undecane

• Inchi： 1S/C10H18F2N2/c1-14-6-4-9(10(11,12)8-14)3-2-5-13-7-9/h13H,2-8H2,1H3
• InChI Key： IPMZHIOFIYEWIK-UHFFFAOYSA-N
• SMILES： C1C2(CCN(C)CC2(F)F)CCCN1

Additional information on 11,11-difluoro-9-methyl-2,9-diazaspiro[5.5]undecane

Professional Introduction to 11,11-difluoro-9-methyl-2,9-diazaspiro[5.5]undecane (CAS No. 1509285-21-5)

11,11-difluoro-9-methyl-2,9-diazaspiro[5.5]undecane, identified by the CAS number 1509285-21-5, is a specialized heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique structural and functional properties. This spirocyclic diamine derivative features a fluorinated adamantane core linked to a nitrogen-rich spiro framework, making it a promising candidate for various therapeutic applications.

The compound’s structure, characterized by its 11,11-difluoro substitution and the 9-methyl group, contributes to its distinct physicochemical properties, including enhanced lipophilicity and metabolic stability. These attributes are particularly valuable in drug design, where optimizing pharmacokinetic profiles is crucial for achieving efficacy and minimizing side effects. The spiro[5.5]undecane backbone provides rigidity and conformational stability, which can be leveraged to improve binding affinity to biological targets.

In recent years, there has been growing interest in exploring the potential of 11,11-difluoro-9-methyl-2,9-diazaspiro[5.5]undecane as a scaffold for developing novel therapeutic agents. Its nitrogen-rich spirocycle exhibits similarities to known bioactive molecules, suggesting that it may interact with various biological receptors or enzymes. Preliminary studies have indicated that derivatives of this compound exhibit promising activities in preclinical models, particularly in the areas of central nervous system (CNS) disorders and anti-inflammatory therapies.

The fluorine atoms at the 11-position play a critical role in modulating the compound’s pharmacological properties. Fluorine substitution is a well-established strategy in medicinal chemistry to enhance metabolic stability, improve binding interactions, and prolong drug residence time. The presence of these atoms in 11,11-difluoro-9-methyl-2,9-diazaspiro[5.5]undecane suggests that it may exhibit superior bioavailability and reduced susceptibility to degradation compared to its non-fluorinated analogs.

Moreover, the 9-methyl group contributes to the compound’s overall steric profile, influencing its solubility and membrane permeability. This balance between lipophilicity and hydrophilicity is essential for achieving optimal drug delivery and target engagement. The spirocyclic structure itself offers a unique three-dimensional arrangement that can be fine-tuned to maximize interactions with biological targets while minimizing off-target effects.

Recent advancements in computational chemistry have enabled more efficient virtual screening of potential drug candidates like 11,11-difluoro-9-methyl-2,9-diazaspiro[5.5]undecane. Molecular docking simulations have revealed that this compound can bind effectively to several therapeutic targets, including ion channels and G protein-coupled receptors (GPCRs). These findings align with emerging research on spirocyclic compounds as effective modulators of neuronal signaling pathways.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development due to their diverse biological activities and structural versatility. 11,11-difluoro-9-methyl-2,9-diazaspiro[5.5]undecane exemplifies this trend by combining structural features that are known to enhance drug-like properties. Its potential applications span multiple therapeutic areas, including neurology, immunology, and oncology.

In conclusion, 11,11-difluoro-9-methyl-2,9-diazaspiro[5.5]undecane (CAS No. 1509285-21-5) represents a significant advancement in medicinal chemistry research. Its unique structural features and promising preclinical results position it as a valuable candidate for further investigation into novel therapeutic interventions. As research continues to uncover new applications for this compound, its importance in addressing unmet medical needs is likely to grow.